2-(3,5-Dimethylphenoxy)-2-methylpropanoyl chloride
Overview
Description
2-(3,5-Dimethylphenoxy)-2-methylpropanoyl chloride is a chemical compound with the molecular formula C11H13ClO2 and a molecular weight of 212.68 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for 2-(3,5-Dimethylphenoxy)-2-methylpropanoyl chloride is 1S/C11H13ClO2/c1-7-4-8(2)6-10(5-7)14-9(3)11(12)13/h4-6,9H,1-3H3 . This code provides a specific description of the molecule’s structure.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-(3,5-Dimethylphenoxy)-2-methylpropanoyl chloride, focusing on six unique applications:
Pharmaceutical Intermediates
2-(3,5-Dimethylphenoxy)-2-methylpropanoyl chloride is widely used as an intermediate in the synthesis of various pharmaceutical compounds. Its structure allows for the introduction of the 3,5-dimethylphenoxy group into complex molecules, which can enhance the pharmacological properties of the resulting drugs. This compound is particularly useful in the development of anti-inflammatory and analgesic medications .
Agrochemical Synthesis
In the field of agrochemicals, this compound serves as a key building block for the synthesis of herbicides and pesticides. The 3,5-dimethylphenoxy moiety is known to improve the efficacy and selectivity of these agrochemicals, making them more effective against specific pests and weeds while minimizing harm to non-target species .
Polymer Chemistry
2-(3,5-Dimethylphenoxy)-2-methylpropanoyl chloride is utilized in the production of specialty polymers. Its incorporation into polymer chains can impart desirable properties such as increased thermal stability, chemical resistance, and mechanical strength. These polymers find applications in high-performance materials used in aerospace, automotive, and electronics industries .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been studied for their antimicrobial activity, suggesting potential targets within bacterial cells .
Mode of Action
Compounds with similar structures have been shown to interact with their targets through various mechanisms, such as disruption of cell wall synthesis or inhibition of essential enzymes .
Biochemical Pathways
Similar compounds have been shown to interfere with bacterial cell division .
Result of Action
Similar compounds have been shown to exhibit antimicrobial activity, suggesting that they may lead to the death of bacterial cells .
properties
IUPAC Name |
2-(3,5-dimethylphenoxy)-2-methylpropanoyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClO2/c1-8-5-9(2)7-10(6-8)15-12(3,4)11(13)14/h5-7H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTZYBQFUJLPFMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OC(C)(C)C(=O)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,5-Dimethylphenoxy)-2-methylpropanoyl chloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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